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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Red 10, a synthetic organic compound, is a member of the anthraquinone class of dyes.[1]

Predominantly utilized in the textile industry for its vibrant and durable coloration of cellulosic

fibers, its robust chemical nature also lends it to applications in industrial coatings and plastics.

[2][3] While its primary role has been as a colorant, this guide seeks to provide a

comprehensive technical overview of Vat Red 10, including its chemical identity,

physicochemical properties, synthesis, and potential areas of scientific investigation beyond its

traditional applications. This document is intended to serve as a foundational resource for

researchers and professionals exploring the broader utility of this molecule.

Chemical Identity and Synonyms
The unambiguous identification of a chemical compound is paramount for research and

development. Vat Red 10 is systematically named and cataloged under various identifiers.

IUPAC Name: 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][4][5]benzoxazole-5,10-dione

CAS Number: 2379-79-5

Molecular Formula: C29H14N2O5

Molecular Weight: 470.43 g/mol
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Synonyms: Vat Red 10 has been marketed and referenced under a multitude of names,

reflecting its widespread industrial use. A comprehensive, though not exhaustive, list of

synonyms is provided in the table below.

Common Synonyms Other Trade Names

C.I. Vat Red 10 Ahcovat Red FBB

Vat Red FBB Amanthrene Red FBB

Cibanon Red 2B Anthragen Red FB

C.I. 67000 Benzadone Red FBB

Brilliant Red FBB Caledon Brilliant Red 3B

Indanthren Red FBB Carbanthrene Printing FBB

Novatic Red 3B Fenanthren Red F 2B

C.I. Pigment Red 196 Mikethrene Red FBB

Physicochemical Properties
A thorough understanding of the physicochemical properties of Vat Red 10 is essential for its

application in various scientific and industrial contexts. The following table summarizes key

quantitative data.
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Property Value Source(s)

Physical Appearance Deep red powder

Melting Point
Not specified (likely high due

to structure)

Boiling Point 759.9 °C at 760 mmHg

Density 1.57 g/cm³ at 20°C

Water Solubility Insoluble (312.7 ng/L at 20°C)

Solubility in Organic Solvents

Soluble in xylene and tetralin;

Insoluble in ethanol and

acetone

Flash Point 413.4 °C

Vapor Pressure 5.47 x 10-23 mmHg at 25°C

Refractive Index 1.776

Experimental Protocols
Synthesis of Vat Red 10
The industrial synthesis of Vat Red 10 is a multi-step process involving the condensation of two

key intermediates followed by cyclization and reduction. While a detailed, lab-scale protocol

with precise molar ratios and reaction conditions is not readily available in the public domain,

the general manufacturing method is as follows:

Overall Reaction Scheme:

Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is condensed with 2-Amino-3-

hydroxyanthracene-9,10-dione.

Cyclization: The resulting intermediate undergoes a cyclization reaction to form the oxazole

ring.
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Reduction: The nitro group is then reduced to an amino group to yield the final Vat Red 10
molecule.

A detailed experimental protocol for a related vat dye, "Vat Brilliant Red RB," from a patent

provides some insight into the practical aspects of such syntheses, which often involve high

temperatures, pressures, and the use of catalysts like pyridine in an aqueous phase.

Purification by Recrystallization
For obtaining a high-purity solid compound like Vat Red 10, recrystallization is a standard

laboratory technique. The principle relies on the differential solubility of the compound and its

impurities in a suitable solvent at different temperatures.

General Protocol:

Solvent Selection: Choose a solvent in which Vat Red 10 is sparingly soluble at room

temperature but highly soluble at the solvent's boiling point. Based on available data, high-

boiling aromatic solvents like xylene or tetralin could be suitable candidates.

Dissolution: The impure solid is dissolved in a minimum amount of the hot solvent to create a

saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to

remove them.

Crystallization: The hot, clear solution is allowed to cool slowly. As the temperature

decreases, the solubility of Vat Red 10 drops, leading to the formation of crystals.

Isolation: The crystals are collected by vacuum filtration.

Washing: The collected crystals are washed with a small amount of cold solvent to remove

any adhering impurities.

Drying: The purified crystals are dried to remove any residual solvent.

Analytical Methods
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Thin Layer Chromatography (TLC): TLC is a valuable technique for assessing the purity of Vat
Red 10 and for monitoring the progress of its synthesis. Due to the insolubility of vat dyes, non-

reducing systems at elevated temperatures (100-120°C) with eluents composed of a mixture of

polar and non-polar solvents (e.g., 1-chloronaphthalene, 2-methoxyethyl ether, and 2-

hydroxyethyl ether) have been shown to be effective.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful

method for the separation and quantification of dyes. For anthraquinone dyes like Vat Red 10,

which are highly hydrophobic, a C18 column with a gradient elution of a buffered aqueous

mobile phase and an organic modifier (e.g., acetonitrile) is a common approach.

Capillary Electrophoresis (CE): CE offers a high-resolution separation technique for charged

species. For the analysis of vat dyes, they must first be reduced to their soluble leuco form. An

electrolyte solution containing an organic solvent and a reducing agent like sodium dithionite

can be used.

Applications and Biological Relevance
Industrial Applications
The primary application of Vat Red 10 is in the dyeing of cellulosic fibers such as cotton, linen,

and viscose, as well as their blends. The process, known as vat dyeing, involves the reduction

of the insoluble dye to a soluble leuco form in an alkaline bath, which has an affinity for the

fiber. The fiber is then exposed to an oxidizing agent, which regenerates the insoluble dye

molecule within the fiber matrix, resulting in excellent color fastness.

Biodegradation Pathway
While not a signaling pathway in the traditional sense, the biodegradation of Vat Red 10 by

microorganisms represents a significant biological interaction. A proposed pathway for the

decolorization of Vat Red 10 by Galactomyces geotrichum has been described, which involves

the breakdown of the complex aromatic structure into smaller, less colored compounds. This

process is of considerable environmental interest for the bioremediation of textile effluents.

Vat Red 10 Intermediates

Oxidative
Degradation Di-isopropyl

naphthalene

Further
Degradation NaphthaleneDemethylation
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Click to download full resolution via product page

Caption: Proposed biodegradation pathway of Vat Red 10 by Galactomyces geotrichum.

Vat Dyeing Workflow
The general workflow for applying Vat Red 10 to textiles involves a reduction-oxidation cycle.

This process ensures the dye penetrates the fiber before being insolubilized, leading to high

fastness.
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Caption: Generalized workflow for the vat dyeing process using Vat Red 10.

Toxicological and Biological Activity
The current body of scientific literature on Vat Red 10 primarily focuses on its industrial

applications and environmental fate. Some studies have indicated that certain vat dyes may be
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carcinogenic or mutagenic. Acute toxicity studies on earthworms have shown that a red vat dye

was the most toxic among the tested colors. However, there is a notable absence of research

into the specific interactions of Vat Red 10 with biological signaling pathways or its potential as

a lead compound in drug development. Its classification as a fluorescent dye by some suppliers

suggests potential for use as a biological probe, though specific applications have not been

detailed.

Conclusion
Vat Red 10 is a well-characterized compound with a long history of industrial use as a dye. Its

robust chemical structure and physicochemical properties are well-documented. While its

primary application remains in the textile industry, its potential for broader scientific application,

particularly in areas such as materials science and environmental science, is evident. The

limited data on its biological activity and interactions with cellular pathways present an

opportunity for future research. This guide provides a consolidated technical resource to

facilitate such investigations and to encourage the exploration of Vat Red 10 beyond its

traditional role as a colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

